Benzophenone phenylhydrazone

• IUPAC Name: N-(benzhydrylideneamino)aniline
• InChI: InChI=1S/C19H16N2/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)21-20-18-14-8-3-9-15-18/h1-15,20H
• InChI Key: LJPHROJMJFFANK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=NNC2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C19H16N2
• DSSTOX Substance ID: DTXSID90972888
• Molecular Weight: 272.3 g/mol
• CAS RN: 574-61-8

Description

Benzophenone phenylhydrazone (BPPH) is a synthetic compound that is used in a variety of applications in the laboratory and in industry. BPPH is a derivative of benzophenone and is used in a wide range of applications, including chromatography, spectroscopy, and as a reagent for organic synthesis. It is also used as a catalyst in a variety of chemical reactions. BPPH is a versatile compound and has a wide range of uses and applications.

Scientific Research Applications

Photocrosslinking in Biology

Benzophenones, including derivatives like benzophenone phenylhydrazone, are significant in the field of biological research due to their photocrosslinking properties. A study by Chin et al. (2002) highlighted the use of benzophenones for in vivo incorporation of unnatural amino acids into proteins in Escherichia coli, enabling new methodologies for exploring protein interactions.

Chemical Reaction Monitoring

In the context of reaction monitoring, this compound plays a crucial role. Carvalho et al. (2006) utilized it in a study to compare chemometric methods in reaction monitoring, providing insights into the application of spectroscopic techniques in chemical reactions Carvalho et al. (2006).

Catalyst Studies

Research by Farzaneh et al. (1997) explored the catalytic effects of transition metal ions exchanged with zeolites on benzaldehyde, benzophenone, and cyclohexanone phenylhydrazones. This study contributes to understanding the role of catalysts in chemical reactions involving benzophenone derivatives.

Organic Chemistry and Molecular Rearrangements

The role of this compound in organic chemistry, particularly in molecular rearrangements, was investigated by El-Salam et al. (1986). Their research focused on the thermolysis of acetophenone and benzophenone phenylhydrazones, revealing the formation of various compounds, thus highlighting its importance in organic synthesis and transformation processes.

Photoprotection and Phototoxicity Studies

Benzophenone derivatives, including this compound, are also studied for their photoprotective and phototoxic properties. A study by Placzek et al. (2013) analyzed various benzophenone derivatives to understand the impact of molecular changes on phototoxic behavior, contributing to research in dermatology and photoprotection.

Mechanism of Action

Target of Action

Benzophenone phenylhydrazone is a derivative of hydrazine . It is known to interact with carbonyl compounds, specifically aldehydes and ketones . The primary targets of this compound are these carbonyl compounds, where it forms a hydrazone derivative .

Mode of Action

The interaction of this compound with its targets involves a nucleophilic addition reaction . Hydrazine reacts with a carbonyl to form a hydrazone using a mechanism similar to that of imine formation . The weakly acidic N-H bond is deprotonated to form the hydrazone anion . The hydrazone anion then undergoes protonation to form a neutral intermediate . A second weakly acidic N-H bond is deprotonated, which causes the formation of N2 gas and a carbanion .

Result of Action

The result of the action of this compound is the conversion of carbonyl compounds to hydrazones . This can have various molecular and cellular effects depending on the specific carbonyl compound involved and the context in which the reaction occurs.

Action Environment

The action of this compound is influenced by environmental factors such as temperature and the presence of a base . Typically, a high boiling point solvent, such as ethylene glycol, is used to provide the high temperatures needed for this reaction to occur . The presence of a base is necessary for the deprotonation steps in the reaction .

Safety and Hazards

Benzophenone phenylhydrazone may be harmful if swallowed, cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, and remove all sources of ignition.

Future Directions

While specific future directions for Benzophenone phenylhydrazone are not mentioned in the sources found, research into hydrazones and their derivatives continues to be an active area of study.

Synthesis routes and methods

Procedure details

General procedure A was used to convert benzophenone hydrazone (3.42 g, 20 mmol; Aldrich) and 1-bromobenzene (3.14 g, 20 mmol; Aldrich) to the title compound: MS (DCI/NH3) m/z 273 (M+H)+.

Q & A

A: Benzophenone phenylhydrazone has the molecular formula C₁₉H₁₆N₂ and a molecular weight of 272.35 g/mol. [, ] Spectroscopic studies, particularly infrared (IR) spectroscopy, have been instrumental in elucidating its structure. These studies have provided insights into the vibrational modes of its various functional groups, including the characteristic C=N and N-H stretches. []

A: Research demonstrates that this compound undergoes a cyclization reaction with carbon monoxide under high pressure and temperature (230°C, 3800 psi). [] This reaction yields 3-phenylphthalimidine-N-carboxyanilide. Interestingly, conducting the reaction at lower temperatures (190-220°C) produces a mixture of 3-phenylphthalimidine-N-carboxyanilide and 3-phenylphthalimidine. [] This highlights how reaction conditions can significantly influence product distribution.

A: Yes, electron spin resonance (ESR) studies have been conducted on this compound. [] Specifically, researchers have investigated the ESR absorption of the this compound free radical in dilute tetrahydrofuran solutions. [] This work focused on understanding the hyperfine interactions between the nuclei and a "nearly-free" electron within the free radical species.

A: Studies reveal that this compound forms adducts with titanium tetrahalides. [] Notably, it forms a 1:2 adduct with titanium tetrafluoride (TiF₄), and both 1:2 and 2:1 adducts with other titanium tetrahalides. [] These adducts, typically colored, are stable at room temperature. Infrared spectral analysis in the 4000–200 cm−1 region provides valuable information about the nature of bonding and interactions within these complexes. []

A: Researchers have investigated the products formed during the thermolysis of this compound. [] When refluxed in air for 24 hours, it decomposes into a variety of products including ammonia, benzophenone, N-benzhydrylideneaniline, biphenyl, aniline, benzonitrile, and 9-phenylacridine. [] This decomposition highlights the potential for this compound to act as a precursor for various other compounds.

A: Yes, research has demonstrated that this compound can act as a ligand in coordination chemistry. [] It has been successfully used to form complexes with palladium(II) and platinum(II) species. [] This research focused on utilizing ligands capable of both electron pair donation and the formation of metal–carbon σ-bonds, demonstrating the versatility of this compound in inorganic synthesis.

A: this compound participates in interesting reactions with diketene. [] It undergoes a 1,3-dipolar cycloaddition reaction with diketene to produce 4-acetyl-2-phenylpyrazolidin-3-one derivatives. [] This reaction pathway highlights this compound's utility as a building block in the synthesis of heterocyclic compounds, particularly those with potential biological activity.

A: Crystallographic studies have been conducted on derivatives of this compound, particularly those exhibiting anticancer properties. [] Determining the crystal and molecular structures of these derivatives provides crucial insights into their three-dimensional arrangements and potential structure-activity relationships. This information is valuable for understanding their biological activity and designing more potent and selective anticancer agents.